Cas no 1539686-60-6 (1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol
• CAS No: 1539686-60-6
• MF: C₆H₆F₃NOS
• MW: 197.178150653839
• CID: 6394441
• PubChem ID: 79825119
• Update Time: 2025-05-21

1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol
• EN300-1230531
• 1.1.1-trifluoro-3-(1.3-thiazol-2-yl)propan-2-ol
• AKOS018383643
• 1539686-60-6

• Inchi： 1S/C6H6F3NOS/c7-6(8,9)4(11)3-5-10-1-2-12-5/h1-2,4,11H,3H2
• InChI Key： LFLNDJBJPAVOFB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 197.01221947g/mol
• Monoisotopic Mass: 197.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol

1,1,1-Trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol: A Comprehensive Overview

The compound 1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol, identified by the CAS number 1539686-60-6, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a trifluoromethyl group attached to a propane backbone, which is further substituted with a hydroxyl group and a thiazole ring. This combination of functional groups imparts distinctive chemical reactivity and physical properties to the compound.

Recent studies have highlighted the importance of trifluoromethylated compounds in modern organic synthesis. The presence of the trifluoromethyl group in 1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol confers high stability and lipophilicity to the molecule. These properties make it an attractive candidate for use in drug design, where lipophilicity is often critical for achieving optimal bioavailability. Moreover, the thiazole ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological systems.

The synthesis of 1,1,1-trifluoro-3-(1,3-thiazol-2-yl)propan-2-ol typically involves a multi-step process that combines fluorination and heterocyclic chemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the thiazole ring with high precision. These developments underscore the growing interest in this compound as a versatile building block for complex molecular architectures.

In terms of applications, trifluoromethylated thiazole derivatives like 1539686-60-6 have shown promise in several areas. In pharmaceutical research, these compounds are being explored as potential inhibitors of various enzymes and receptors. Their ability to modulate biological pathways makes them valuable leads in drug discovery programs targeting diseases such as cancer and inflammation. Additionally, these compounds are being investigated for their potential use as agrochemicals due to their ability to interact with plant pathogens and pests.

The physical properties of 1539686-60-related compounds have also been extensively studied. For example, their melting points and solubility profiles are critical factors in determining their suitability for specific applications. Recent studies have demonstrated that the presence of the trifluoromethyl group significantly enhances the compound's stability under thermal and chemical conditions. This makes it an ideal candidate for use in high-throughput screening assays and other demanding chemical processes.

In conclusion, 1539686-related compounds like trifluoro-thiazole propanol represent a class of molecules with immense potential across multiple disciplines. Their unique combination of functional groups and physical properties positions them as valuable tools in contemporary research efforts. As ongoing studies continue to uncover new insights into their chemistry and applications, these compounds are poised to play an increasingly important role in advancing scientific knowledge and technological innovation.